3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxy-1-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-(4-methylphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C23H27N2O3.BrH/c1-17-6-9-19(10-7-17)24-16-23(26,25-12-4-2-3-5-22(24)25)18-8-11-20-21(15-18)28-14-13-27-20;/h6-11,15,26H,2-5,12-14,16H2,1H3;1H/q+1;/p-1
• InChI Key: AQSSUHVGAGYHMT-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)N2CC([N+]3=C2CCCCC3)(C4=CC5=C(C=C4)OCCO5)O.[Br-]
• Molecular Formula: C23H27BrN2O3
• Molecular Weight: 459.4 g/mol
• CAS No.: 1104811-30-4

Description

The compound 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxy-1-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide (hereafter referred to as Compound A) is a structurally complex molecule featuring:

• A p-tolyl (4-methylphenyl) substituent, which may enhance lipophilicity and membrane permeability.
• A hydroxy group at position 3, offering hydrogen-bonding capabilities.
• A bromide counterion, influencing solubility and ionic characteristics .

Commercial availability of Compound A is confirmed by multiple suppliers, including Nanjing FineTech Chemical Co., Ltd, indicating its relevance in research and industrial applications .

Comparison with Similar Compounds

Structural Features

Key Observations :

• Core Heterocycles : Compound A’s imidazo-azepinium core distinguishes it from smaller imidazo-pyridine (5-membered) or imidazo-thiazolium (6-membered) systems . Larger rings like diazepines (8-membered) in FR-III-40 may confer conformational flexibility .
• Halogenated substituents (e.g., bromo in FR-III-40) are common in bioactive molecules due to their steric and electronic effects .

Bioactivity and Pharmacological Potential

• Dihydrobenzo Dioxin Derivatives: The triazolone analog () and triazinone compound () suggest that this moiety may enhance binding to oxidoreductases or kinases, common in plant-derived bioactive molecules .
• Clustering by Bioactivity : indicates that structurally similar compounds (e.g., shared imidazole cores) cluster in bioactivity profiles, implying Compound A may share modes of action with its analogs .

Q & A

Q. What are the critical steps and conditions for synthesizing this compound with optimal yield?

The synthesis involves multi-step organic reactions, starting with precursors that form the imidazo[1,2-a]azepinium core and the dihydrobenzo[b][1,4]dioxin moiety. Key steps include:

• Cyclization reactions to form the fused heterocyclic system.
• Quaternization to introduce the positively charged nitrogen atom.
• Solvent selection : Polar aprotic solvents like DMF or DMSO are often used to enhance reaction efficiency.
• Catalysts : Acidic or basic catalysts may be employed depending on the reaction stage. Yield optimization requires precise temperature control (e.g., reflux conditions) and purification via column chromatography .

Q. Which spectroscopic and analytical methods are most effective for structural confirmation?

A combination of techniques is essential:

• NMR spectroscopy : $^1$H and $^13$C NMR (in DMSO-d$_6$) to verify proton environments and carbon frameworks.
• Mass spectrometry : HRMS (e.g., ESI-MS) to confirm molecular weight and fragmentation patterns.
• IR spectroscopy : Identification of functional groups like hydroxyl (-OH) and aromatic C-H stretches.
• Elemental analysis : To validate purity and stoichiometry .

Q. How should researchers assess the compound’s stability under laboratory storage conditions?

Stability studies should include:

• Thermal stability : Thermogravimetric analysis (TGA) to determine decomposition temperatures.
• Light sensitivity : Storage in amber vials under inert atmospheres (N$_2$ or Ar).
• Hygroscopicity : Monitoring via dynamic vapor sorption (DVS) to assess moisture uptake. Regular HPLC or TLC analysis is recommended to detect degradation products .

Advanced Research Questions

Q. What computational strategies can predict reaction pathways for derivative synthesis?

Quantum chemical calculations (e.g., DFT) can model reaction mechanisms, such as:

• Transition state analysis for cyclization steps.
• Solvent effects using continuum solvation models (e.g., COSMO-RS). Machine learning tools can prioritize reaction conditions (e.g., temperature, solvent) based on historical data, reducing trial-and-error experimentation .

Q. How can researchers resolve contradictions in biological activity data across studies?

Methodological approaches include:

• Dose-response validation : Repeating assays with standardized concentrations (e.g., IC$_{50}$ determination).
• Off-target screening : Using proteomics or transcriptomics to identify unintended interactions.
• Structural analogs : Synthesizing derivatives to isolate the pharmacophore responsible for activity .

Q. What reactor designs improve scalability for multi-step syntheses?

Advanced reactor setups for this compound may involve:

• Flow chemistry systems : To enhance heat/mass transfer and reduce side reactions.
• Membrane reactors : For in-situ separation of intermediates.
• Microreactors : For precise control of exothermic steps. Computational fluid dynamics (CFD) simulations can optimize mixing and residence times .

Q. How can the imidazo[1,2-a]azepinium core be modified to enhance pharmacological properties?

Targeted modifications include:

• Functional group substitution : Replacing the p-tolyl group with electron-withdrawing groups to modulate solubility.
• Ring expansion : Synthesizing azepine analogs to alter binding kinetics.
• Prodrug strategies : Introducing hydrolyzable groups (e.g., esters) for controlled release. Reaction progress should be monitored via LC-MS to track byproduct formation .

Data Contradiction Analysis

Q. How should discrepancies between theoretical and experimental molecular weights be addressed?

• Instrument calibration : Validate HRMS accuracy using certified reference standards.
• Isotopic pattern analysis : Confirm the presence of bromine (isotopic signature $^{79}$Br/$^{81}$Br).
• Sample purity : Re-purify the compound via recrystallization or preparative HPLC .

Q. What experimental controls are critical when evaluating the compound’s reactivity?

• Blank reactions : To rule out solvent or catalyst interference.
• Kinetic profiling : Time-resolved NMR or UV-Vis spectroscopy to track intermediate formation.
• Competitive experiments : Compare reactivity with structurally similar compounds to identify regioselectivity .

Methodological Recommendations

Q. Which in silico tools are suitable for predicting biological target interactions?

• Molecular docking : Software like AutoDock Vina to simulate binding to receptors (e.g., GPCRs or kinases).
• Pharmacophore modeling : To align structural features with known active compounds.
• ADMET prediction : Tools like SwissADME to estimate bioavailability and toxicity .

Q. How can researchers mitigate challenges in scaling up the synthesis?

• Process analytical technology (PAT) : Real-time monitoring via Raman spectroscopy or inline NMR.
• Design of experiments (DoE) : Statistical optimization of variables (e.g., temperature, stoichiometry).
• Green chemistry principles : Replace hazardous solvents (e.g., DMF) with biodegradable alternatives (e.g., Cyrene™) .